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Solubility Data and Stock Preparation

This table summarizes the key solubility data and stock solution preparation information for 3-Methyl-2-

oxobutanoic acid. [1] [2]

Property Value / Description Source / Notes

Molecular Weight 116.12 g/mol [1] [2]

CAS Number 759-05-7 [3] [1] [4]

Solubility in DMSO ~100 mg/mL (~861 mM) [1] to 23
mg/mL (198 mM) [2]

Varies by batch and DMSO freshness.

Solubility in Water 23 mg/mL (198 mM) [2] / Soluble [5] Suitable for aqueous solutions.

Solubility in
Ethanol

23 mg/mL (198 mM) [2] An alternative organic solvent.

Typical Purity >98% - 99.05% (by HPLC) [1] [4] [2] Verify with Certificate of Analysis.
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Property Value / Description Source / Notes

Recommended
Storage

-20°C, desiccated [1] [4] [2] For long-term stability; product may be
liquid above 31.5°C [1].

Key Consideration: The variation in reported DMSO solubility underscores the importance of using fresh,

dry DMSO. DMSO is hygroscopic and absorbs moisture from the air, which can significantly reduce its

ability to dissolve the compound over time [1] [2].

Step-by-Step Protocol: Preparing a 100 mg/mL DMSO
Stock Solution

This protocol is adapted from supplier handling instructions to ensure reliable results. [1] [2]

Preparation and Calculation

Equilibrate the compound to room temperature before opening if it has been stored at -20°C.

Calculate the volume required. To prepare 1 mL of a 100 mg/mL stock solution, you will need
100 mg of 3-Methyl-2-oxobutanoic acid.

Weighing

Accurately weigh 100 mg of the compound and transfer it to a clean, dry vial or tube.

Dissolution

Add 1 mL of fresh, high-purity, anhydrous DMSO directly to the vial.
Cap the vial tightly and vortex it vigorously for 1-2 minutes. If necessary, briefly warm the

solution in a warm water bath (around 37°C) and sonicate to aid in complete dissolution.

Storage

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.
Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for longer-term

storage (up to six months) [1].
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Frequently Asked Questions (FAQs)

Q1: Why won't my compound dissolve completely in DMSO, even at the reported concentration?

Moist DMSO: This is the most common cause. Always use a fresh, sealed bottle of anhydrous DMSO

and keep it tightly closed. [1] [2]
Insufficient Mixing: Ensure adequate vortexing and, if needed, brief sonication or warming.

Purity of Compound: Verify the product's Certificate of Analysis to confirm its identity and purity.

Q2: Can I use the DMSO stock solution for in vivo studies? Yes, but it must be diluted in an appropriate

vehicle for administration. One common method is to prepare a homogeneous suspension using a

carboxymethyl cellulose (CMC-Na) solution. For example, you can add 5 mg of the compound to 1 mL of

CMC-Na solution to achieve a 5 mg/mL working concentration for in vivo dosing. [2] Always optimize the

formulation for your specific animal model and route of administration.

Q3: What are the critical safety considerations for handling this compound? 3-Methyl-2-oxobutanoic

acid is classified as a neurotoxin, acidogen, and metabotoxin. [3] [4] [2] It is an abnormal metabolite from

the incomplete breakdown of branched-chain amino acids, and high levels can lead to metabolic acidosis.

Always:

Consult the Safety Data Sheet (MSDS) before use.
Wear appropriate personal protective equipment (PPE) including gloves, lab coat, and safety glasses.

Work in a well-ventilated area or a fume hood.

Experimental Workflow Diagram

The following diagram outlines the logical workflow for handling 3-Methyl-2-oxobutanoic acid, from

preparation to troubleshooting.
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Start: Prepare 3-Methyl-2-oxobutanoic
Acid Stock Solution

1. Use fresh, anhydrous DMSO

2. Vortex & sonicate
for dissolution

3. Aliquot & store at -20°C
or -80°C

Compound fails
to dissolve?

• Use new DMSO bottle
• Warm solution gently

• Verify compound purity

No

Clear Stock Solution
Ready for Use

Yes
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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